Cas no 1515515-29-3 (Thiazole, 4-bromo-2-(2,6-difluorophenyl)-)

• Product Name: Thiazole, 4-bromo-2-(2,6-difluorophenyl)-
• CAS No: 1515515-29-3
• MF: C₉H₄BrF₂NS
• MW: 276.100566864014
• CID: 5252536
• Update Time: 2025-05-21

Thiazole, 4-bromo-2-(2,6-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-bromo-2-(2,6-difluorophenyl)-
• 4-Bromo-2-(2,6-difluorophenyl)thiazole

• Inchi： 1S/C9H4BrF2NS/c10-7-4-14-9(13-7)8-5(11)2-1-3-6(8)12/h1-4H
• InChI Key： RIHWKARTDRLCMQ-UHFFFAOYSA-N
• SMILES： S1C=C(Br)N=C1C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Thiazole, 4-bromo-2-(2,6-difluorophenyl)-

Thiazole, 4-bromo-2-(2,6-difluorophenyl)-

Thiazole, 4-bromo-2-(2,6-difluorophenyl)- is a heterocyclic compound with the CAS number 1515515-29-3. This compound belongs to the thiazole family, which is a five-membered ring consisting of two double bonds and one sulfur atom. The presence of a bromine atom at position 4 and a 2,6-difluorophenyl group at position 2 makes this compound unique and highly functional. The combination of these substituents imparts specific electronic and steric properties to the molecule, making it valuable in various chemical and pharmaceutical applications.

The synthesis of Thiazole, 4-bromo-2-(2,6-difluorophenyl)- involves a series of carefully controlled reactions. Typically, the starting material is a thiazole derivative, which undergoes bromination at position 4. This step is crucial as it introduces the bromine atom, which plays a significant role in the compound's reactivity and stability. Subsequently, the 2-position of the thiazole ring is substituted with a 2,6-difluorophenyl group. This substitution is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions used.

Recent studies have highlighted the potential of Thiazole, 4-bromo-2-(2,6-difluorophenyl)- in drug discovery. The compound has shown promising activity in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of histone deacetylases (HDACs), which are key targets in cancer therapy. The bromine atom at position 4 contributes to the compound's ability to interact with these enzymes through hydrogen bonding and hydrophobic interactions.

In addition to its pharmaceutical applications, Thiazole, 4-bromo-2-(2,6-difluorophenyl)- has also found use in materials science. Its unique electronic properties make it a candidate for organic semiconductors and optoelectronic devices. A study in Nature Communications reported that this compound can be incorporated into organic field-effect transistors (OFETs), enhancing their charge transport properties. The fluorine atoms at positions 2 and 6 of the phenyl group contribute to the compound's stability and planarity, which are essential for efficient electron mobility.

The structural versatility of Thiazole, 4-bromo-2-(2,6-difluorophenyl)- also makes it an attractive building block for supramolecular chemistry. Researchers have explored its ability to form self-assembled structures through non-covalent interactions such as π–π stacking and halogen bonding. These studies have implications for the development of new materials with tailored properties for sensing and catalysis applications.

In terms of safety and handling, Thiazole derivatives, including this compound, are generally considered stable under normal conditions. However, they should be stored in dry environments to prevent hydrolysis or oxidation. Proper personal protective equipment should be used during synthesis and handling to ensure occupational safety.

The increasing interest in Thiazole-based compounds has led to numerous ongoing research projects aimed at expanding their applications. For example, chemists are exploring new synthetic routes to improve the efficiency and scalability of producing this compound. Additionally, computational studies are being conducted to predict its interactions with biological targets more accurately.

In conclusion, Thiazole, 4-bromo-2-(2,6-difluorophenyl)-, with its unique structure and functional groups, continues to be a focal point in both academic research and industrial applications. Its role as a versatile building block in drug discovery and materials science underscores its importance in modern chemistry.